Cas no 1325698-05-2 (4-(4-chlorobenzenesulfonyl)-8-(3-fluorophenyl)methanesulfonyl-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 4-(4-chlorobenzenesulfonyl)-8-(3-fluorophenyl)methanesulfonyl-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 1325698-05-2
• Molecular Formula: C₂₀H₂₂ClFN₂O₅S₂
• Molecular Weight: 488.980485439301
• CID: 6408166
• PubChem ID: 49748192

4-(4-chlorobenzenesulfonyl)-8-(3-fluorophenyl)methanesulfonyl-1-oxa-4,8-diazaspiro4.5decane Properties

Names and Identifiers

• 4-(4-chlorobenzenesulfonyl)-8-(3-fluorophenyl)methanesulfonyl-1-oxa-4,8-diazaspiro4.5decane
• 4-(4-chlorophenyl)sulfonyl-8-[(3-fluorophenyl)methylsulfonyl]-1-oxa-4,8-diazaspiro[4.5]decane
• AKOS024531385
• 4-(4-chlorobenzenesulfonyl)-8-[(3-fluorophenyl)methanesulfonyl]-1-oxa-4,8-diazaspiro[4.5]decane
• F6089-1057
• VU0531457-1
• 1325698-05-2
• 4-((4-chlorophenyl)sulfonyl)-8-((3-fluorobenzyl)sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane

• InChIKey： UWBAFVNCXFJILP-UHFFFAOYSA-N
• Inchi： 1S/C20H22ClFN2O5S2/c21-17-4-6-19(7-5-17)31(27,28)24-12-13-29-20(24)8-10-23(11-9-20)30(25,26)15-16-2-1-3-18(22)14-16/h1-7,14H,8-13,15H2
• SMILES： O1C2(CCN(S(CC3=CC=CC(F)=C3)(=O)=O)CC2)N(S(C2=CC=C(Cl)C=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 488.0642700g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 488.0642700g/mol
• Heavy Atom Count: 31
• Complexity: 829
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives